Cas no 923281-74-7 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde is a boronic ester derivative featuring a reactive aldehyde group and a trifluoromethoxy substituent. This compound is primarily used as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the dioxaborolane moiety enhances stability and handling, while the trifluoromethoxy group contributes to unique electronic and steric properties in downstream applications. Its high purity and well-defined reactivity make it valuable in pharmaceutical and agrochemical research, particularly for constructing fluorinated aromatic frameworks. The compound is typically handled under inert conditions to preserve its integrity.

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde structure

923281-74-7 structure

Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde

CAS No:923281-74-7

MF:C₁₄H₁₆BF₃O₄

MW:316.08

MDL:MFCD22494112

CID:737892

PubChem ID:86613340

Update Time:2025-05-21

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)-
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde
- SCHEMBL5621896
- MFCD22494112
- A1-09840
- EN300-6766508
- E92381
- 923281-74-7
- CS-0188918
- DB-154575
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde
- MDL： MFCD22494112
- Inchi： 1S/C14H16BF3O4/c1-12(2)13(3,4)22-15(21-12)10-5-6-11(9(7-10)8-19)20-14(16,17)18/h5-8H,1-4H3
- InChI Key： GFHDRVJGUMCGQG-UHFFFAOYSA-N
- SMILES： C(=O)C1=CC(B2OC(C)(C)C(C)(C)O2)=CC=C1OC(F)(F)F

Computed Properties

Exact Mass: 316.1093736g/mol
Monoisotopic Mass: 316.1093736g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8Å²

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259588-500mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde	923281-74-7	98%	500mg	￥2548.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259588-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde	923281-74-7	98%	1g	￥3392.00	2024-04-25
AstaTech	E92381-1/G	5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHOXY)BENZALDEHYDE	923281-74-7	95%	1g	$308	2023-09-18
AstaTech	E92381-5/G	5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHOXY)BENZALDEHYDE	923281-74-7	95%	5g	$925	2023-09-18
AstaTech	E92381-10/G	5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-(TRIFLUOROMETHOXY)BENZALDEHYDE	923281-74-7	95%	10g	$1387	2023-09-18
abcr	AB574246-250 mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde; .	923281-74-7		250MG	€170.80	2023-03-28
abcr	AB574246-500 mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde; .	923281-74-7		500MG	€266.20	2023-03-28
abcr	AB574246-1 g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde; .	923281-74-7		1g	€352.10	2023-03-28
abcr	AB574246-5 g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde; .	923281-74-7		5g	€1,131.20	2023-03-28
Matrix Scientific	183673-5g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethoxy)benzaldehyde, 95%	923281-74-7	95%	5g	$1650.00	2023-09-11

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